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Compound of Interest

Compound Name: D-threo-PPMP

Cat. No.: B12367525

Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling D-threo-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol (D-threo-
PPMP), a glucosylceramide synthase inhibitor. Adherence to these procedural steps will

minimize risk and ensure proper disposal, fostering a culture of safety and responsibility in your

laboratory.

While D-threo-PPMP is not classified as a hazardous substance or mixture according to some

safety data sheets[1], it is crucial to handle it with care, employing full personal protective

equipment to prevent contact and inhalation[1].

Personal Protective Equipment (PPE) and Safe
Handling
When working with D-threo-PPMP, a comprehensive approach to personal protection is

essential. The following table summarizes the required PPE and key operational procedures.
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Category Requirement Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or aerosolized

particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary for large

quantities or when

aerosolization is possible.

Minimizes the risk of inhaling

dust or aerosols.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Ventilation Work in a chemical fume hood

Provides effective local

exhaust ventilation to minimize

inhalation exposure.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Prepare your workspace in a well-ventilated area, preferably within a chemical

fume hood.

Weighing and Transfer: Handle D-threo-PPMP as a solid to minimize dust formation. Use

appropriate tools for weighing and transferring the compound. Avoid creating dust.

Dissolving: D-threo-PPMP is soluble in ethanol and methanol. When preparing solutions,

add the solvent to the solid slowly to avoid splashing.

Spill Management: In case of a spill, wear full PPE. For small spills, absorb the material with

an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For

large spills, evacuate the area and follow your institution's emergency procedures.

First Aid:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty

of water.[1]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1]

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

Storage and Disposal Plan
Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage: Store D-threo-PPMP in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials. Recommended storage temperature is -20°C.[1]

Disposal: Dispose of waste D-threo-PPMP and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains or waterways.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling D-threo-PPMP in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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